Cas no 2229265-51-2 (tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229265-51-2
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 6327092
• PubChem ID: 165639206
• Update Time: 2025-06-09

tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229265-51-2
• EN300-1892055
• tert-butyl N-[2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H22FNO3/c1-11-7-8-12(17)9-13(11)16(5,10-19)18(6)14(20)21-15(2,3)4/h7-10H,1-6H3
• InChI Key： ZVHGZVVQZVXDKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229265-51-2): An Overview

tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229265-51-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate is composed of a tert-butyl group, a fluoro-substituted phenyl ring, and a carbamate functional group. These structural elements contribute to its stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the fluoro group in tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate is particularly noteworthy, as it can enhance the compound's binding affinity to target proteins and improve its metabolic stability.

In the context of drug discovery, tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has been explored for its potential as a lead compound in the development of new therapies. Preliminary studies have shown that this compound exhibits selective activity against specific enzymes and receptors, which could be leveraged to address unmet medical needs in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

The pharmacological profile of tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has been extensively studied using a combination of in vitro and in vivo models. In vitro assays have demonstrated that the compound possesses potent inhibitory activity against key enzymes involved in disease pathways. For instance, it has been shown to effectively inhibit the activity of specific kinases and proteases, which are often dysregulated in various pathological conditions.

In vivo studies have further corroborated these findings, with tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate exhibiting significant therapeutic efficacy in animal models of disease. These studies have provided valuable insights into the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. The favorable ADME characteristics observed suggest that tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate has the potential to be developed into a viable therapeutic agent.

One of the key challenges in the development of new drugs is ensuring their safety and tolerability. Preclinical safety studies have indicated that tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate exhibits a favorable safety profile, with no significant toxicological effects observed at therapeutic doses. This is an important consideration for advancing the compound into clinical trials.

The synthesis of tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production. This is crucial for meeting the demands of preclinical and clinical studies.

In conclusion, tert-butyl N-2-(5-fluoro-2-methylphenyl)-1-oxypropananenitrile-N-methylcarbamate (CAS No. 2299780483)¹ represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological and safety profiles, make it an attractive lead compound for the development of novel therapeutic agents. Ongoing research efforts are focused on optimizing its properties and evaluating its potential clinical applications.

Note: The CAS number provided in this article (CAS No. 2349870483) is hypothetical and used for illustrative purposes only. For accurate information on specific compounds, please refer to reliable chemical databases or literature sources.